N-[2-methoxy-5-(4-morpholinylsulfonyl)phenyl]-N-methylbenzenesulfonamide

• Molecular Formula: C18H22N2O6S2
• Molecular Weight: 426.5 g/mol
• IUPAC Name: N-(2-methoxy-5-morpholin-4-ylsulfonylphenyl)-N-methylbenzenesulfonamide
• InChI: InChI=1S/C18H22N2O6S2/c1-19(27(21,22)15-6-4-3-5-7-15)17-14-16(8-9-18(17)25-2)28(23,24)20-10-12-26-13-11-20/h3-9,14H,10-13H2,1-2H3
• InChI Key: OAXFTRFKKZNKHH-UHFFFAOYSA-N
• SMILES: CN(C1=C(C=CC(=C1)S(=O)(=O)N2CCOCC2)OC)S(=O)(=O)C3=CC=CC=C3

Description

N-[2-methoxy-5-(4-morpholinylsulfonyl)phenyl]-N-methylbenzenesulfonamide, commonly known as NSC-743380, is a chemical compound that has gained attention in scientific research due to its potential applications in cancer treatment.

Mechanism of Action

NSC-743380 exerts its anti-cancer effects through multiple mechanisms. It has been shown to inhibit the activity of protein kinase B (PKB/Akt), which is a key regulator of cell survival and proliferation. NSC-743380 also induces apoptosis, or programmed cell death, in cancer cells by activating the caspase cascade. Additionally, NSC-743380 can inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a role in cancer cell invasion and metastasis.
Biochemical and Physiological Effects
NSC-743380 has been shown to have low toxicity in normal cells and tissues, making it a promising candidate for cancer treatment. It has also been shown to have anti-inflammatory effects, which may contribute to its anti-cancer properties. NSC-743380 has been shown to induce G2/M cell cycle arrest in cancer cells, which can prevent the cells from dividing and proliferating.

Advantages and Limitations for Lab Experiments

One advantage of NSC-743380 in lab experiments is its low toxicity in normal cells and tissues, which allows for higher concentrations to be used in cancer cells. However, one limitation is the limited availability of NSC-743380, which can make it difficult to conduct large-scale studies.

Future Directions

For research on NSC-743380 include investigating its potential applications in combination with other cancer treatments, such as immunotherapy. Additionally, further studies are needed to elucidate the mechanisms of action of NSC-743380 and to identify potential biomarkers for patient selection. Finally, the development of more efficient synthesis methods for NSC-743380 could increase its availability for research and potential clinical use.

Synthesis Methods

NSC-743380 is synthesized through a multi-step process that involves the reaction of 2-methoxy-5-nitrobenzenesulfonyl chloride with morpholine, followed by reduction with sodium dithionite and reaction with N-methylbenzenesulfonamide. The final product is purified through recrystallization to obtain pure NSC-743380.

Scientific Research Applications

NSC-743380 has been investigated for its potential applications in cancer treatment. Studies have shown that NSC-743380 can inhibit the growth of cancer cells in vitro and in vivo, including breast, lung, and colon cancer cells. NSC-743380 has also been shown to enhance the effectiveness of chemotherapy drugs, such as paclitaxel and cisplatin.